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For Researchers, Scientists, and Drug Development Professionals

Introduction
DKM 2-93 is a covalent inhibitor of the Ubiquitin-like Modifier Activating Enzyme 5 (UBA5), a

critical E1 activating enzyme in the UFMylation pathway.[1][2][3][4] The UFMylation pathway is

increasingly recognized for its role in various cellular processes, and its dysregulation has been

implicated in diseases such as cancer.[5][6] DKM 2-93 was identified through a

chemoproteomic screening of a covalent fragment library and has demonstrated efficacy in

impairing pancreatic cancer cell survival and in vivo tumor growth by covalently modifying the

catalytic cysteine (Cys250) of UBA5.[2][3][4][5] These characteristics make DKM 2-93 a

valuable tool compound for studying the UFMylation pathway and a starting point for the

development of novel therapeutics targeting UBA5.

This document provides detailed protocols for utilizing DKM 2-93 in high-throughput screening

(HTS) campaigns to identify novel UBA5 inhibitors. It includes a primary biochemical HTS

assay, a secondary validation assay, and a cell-based assay for assessing the biological

activity of identified compounds.

Quantitative Data Summary
The following table summarizes the reported in vitro and in vivo activity of DKM 2-93.
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Parameter Cell Line / Assay Value Reference

IC50
UBA5 activity

inhibition
430 µM [2][3][7]

IC50
AMP-Glo™ UBA5

assay
547 µM [8]

EC50
PaCa2 pancreatic

cancer cell survival
90 µM [1][2][3]

EC50
Panc1 pancreatic

cancer cell survival
30 µM [1][2][3]

In vivo efficacy
PaCa2 tumor

xenograft

50 mg/kg, i.p., once

per day
[2][3]

Signaling Pathway
The UFMylation pathway is a post-translational modification system analogous to

ubiquitination. It involves a three-step enzymatic cascade initiated by the E1 activating enzyme

UBA5.
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UFMylation Signaling Pathway
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High-Throughput Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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